![molecular formula C19H17NO6S2 B2866069 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate CAS No. 896303-17-6](/img/structure/B2866069.png)
6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C19H17NO6S2 and its molecular weight is 419.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Spectroscopic Characterization : Schiff bases containing 1,2,4-triazole and pyrazole rings, including derivatives of 4-oxo-4H-pyran, have been synthesized and characterized spectroscopically. They have also been evaluated for their antioxidant and α-glucosidase inhibitory activities, demonstrating significant potential in these areas (Pillai et al., 2019).
Antibacterial Activity : 1,3,4-oxadiazole thioether derivatives, including structures related to pyran, have been designed, synthesized, and shown to possess good antibacterial activities. These compounds offer a promising avenue for developing new antibacterial agents (Song et al., 2017).
Biological Evaluation
Antioxidant and Antihyperglycemic Agents : Compounds with coumarin derivatives, including pyrazole and indenone rings, have been synthesized and evaluated for their antioxidant and antihyperglycemic activities. Some of these compounds show promising results in in vitro and in vivo studies (Kenchappa et al., 2017).
Anticancer Activity : Novel 4-thiazolidinones with a benzothiazole moiety have been synthesized and evaluated for their anticancer activity. Some compounds in this series have shown promising results against various cancer cell lines, indicating their potential in cancer therapy (Havrylyuk et al., 2010).
Molecular Studies
Molecular Dynamics Simulations : The reactive properties of certain compounds, including those related to 4-oxo-4H-pyran, have been investigated through a combination of density functional theory (DFT) calculations and molecular dynamics (MD) simulations. These studies help in understanding the molecular behavior and potential applications of these compounds (Pillai et al., 2019).
Quantitative Structure-Activity Relationships (QSAR) : QSAR studies have been conducted for various compounds, including those related to 4-oxo-4H-pyran, to understand the relationship between their structure and biological activity. This information is crucial for the design of more effective therapeutic agents (Havrylyuk et al., 2010).
Properties
IUPAC Name |
[6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO6S2/c1-11-9-27-19(20-11)28-10-15-7-16(21)17(8-25-15)26-18(22)12-4-13(23-2)6-14(5-12)24-3/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVTKMECELAHABT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.